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Compound of Interest

Compound Name: 30-Oxopseudotaraxasterol

Cat. No.: B12319660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
30-Oxopseudotaraxasterol, a pentacyclic triterpenoid isolated from plants of the Pulicaria

genus, represents a promising yet understudied natural product. With a Chemical Abstracts

Service (CAS) number of 160481-71-0, its structural features suggest potential biological

activities analogous to more extensively researched triterpenoids like Taraxasterol. This

technical guide provides a comprehensive overview of the available information on 30-
Oxopseudotaraxasterol, including its chemical identity, physicochemical properties, and

putative biological activities. Due to the limited specific research on this compound, this

document also extrapolates potential experimental protocols and signaling pathways based on

studies of structurally related molecules. This guide aims to serve as a foundational resource to

stimulate further investigation into the therapeutic potential of 30-Oxopseudotaraxasterol.

Chemical Identity and Physicochemical Properties
30-Oxopseudotaraxasterol is a triterpenoid characterized by a five-ring carbon skeleton.

While a definitive IUPAC name is not consistently reported across all databases, a plausible

name based on its structure is 3β-hydroxytaraxaster-20-en-30-al.

Table 1: Physicochemical Data for 30-Oxopseudotaraxasterol
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Property Value Source

CAS Number 160481-71-0 [1]

Molecular Formula C₃₀H₄₈O₂ [1]

Molecular Weight 440.7 g/mol [1]

Source
Pulicaria canariensis ssp.

lanata, Pulicaria burchardii
[1]

Putative Biological Activities and Therapeutic
Potential
Direct experimental evidence for the biological activities of 30-Oxopseudotaraxasterol is
scarce. However, the Pulicaria genus, from which it is isolated, is known to be a rich source of

bioactive compounds, including sesquiterpenoids and flavonoids, which have demonstrated

cytotoxic and anti-inflammatory properties.[1][2]

Furthermore, the structural similarity of 30-Oxopseudotaraxasterol to Taraxasterol suggests

that it may share similar pharmacological effects. Taraxasterol has been shown to possess anti-

inflammatory and anti-cancer properties, notably through the modulation of signaling pathways

such as PI3K/AKT.

Based on these relationships, 30-Oxopseudotaraxasterol is hypothesized to exhibit:

Anti-inflammatory activity: By potentially modulating inflammatory mediators.

Cytotoxic activity: Against various cancer cell lines.

Further research is required to validate these hypotheses and elucidate the specific

mechanisms of action.

Postulated Signaling Pathways
Given the established role of the PI3K/AKT pathway in the action of the related compound

Taraxasterol, it is plausible that 30-Oxopseudotaraxasterol may also modulate this critical
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signaling cascade. The PI3K/AKT pathway is a key regulator of cell proliferation, survival, and

apoptosis, and its dysregulation is a hallmark of many cancers.

Below is a conceptual diagram of the potential interaction of 30-Oxopseudotaraxasterol with

the PI3K/AKT signaling pathway, leading to anti-cancer effects.
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Cell Preparation

Treatment

Viability Assay

Seed HeLa cells in 96-well plate

Incubate for 24h

Prepare serial dilutions of
30-Oxopseudotaraxasterol

Add compound to wells

Incubate for 48h

Add MTT reagent

Incubate for 4h

Add solubilization solution

Read absorbance at 570 nm

 

Lyse treated and untreated cells

Quantify protein concentration (BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to PVDF membrane

Block membrane (e.g., with 5% BSA)

Incubate with primary antibodies
(e.g., anti-p-AKT, anti-AKT)

Incubate with HRP-conjugated
secondary antibody

Detect signal using chemiluminescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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